Cas no 51604-72-9 (2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester)

• Product name: 2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester
• CAS No: 51604-72-9
• MF: C₁₃H₁₇NO₄
• MW: 251.27838
• CID: 361877
• PubChem ID: 746767

2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, bis(1-methylethyl) ester
• dipropan-2-yl pyridine-2,6-dicarboxylate
• NCGC00177215-02
• HMS1473J20
• IDI1_019536
• diisopropyl 2,6-pyridinedicarboxylate
• CCG-103571
• 2,6-Pyridinedicarboxylic acid, diisopropyl ester
• AB00366101-03
• BRD-K78906484-001-01-3
• CPWRDMOUBGOUGY-UHFFFAOYSA-N
• DTXSID50110022
• SR-01000394165-1
• ChemDiv3_000218
• Diisopropyl pyridine-2,6-dicarboxylate
• 2,6-BIS(PROPAN-2-YL) PYRIDINE-2,6-DICARBOXYLATE
• 51604-72-9
• NCGC00177215-01
• SR-01000394165
• Oprea1_632816
• AKOS000445165
• EU-0067429

• Inchi： InChI=1S/C13H17NO4/c1-8(2)17-12(15)10-6-5-7-11(14-10)13(16)18-9(3)4/h5-9H,1-4H3
• InChI Key： CPWRDMOUBGOUGY-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)C)=O)=CC=CC=1C(OC(C)C)=O

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 65.49